Cas no 380895-10-3 (N,N-diethyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N,N-diethyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 380895-10-3
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 5914355
• PubChem ID: 882890
• Update Time: 2025-06-27

N,N-diethyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• AKOS024603755
• Oprea1_197274
• F1218-1240
• N,N-diethyl-1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxamide
• N,N-diethyl-3-(4-methylphenyl)-1-phenylpyrazole-4-carboxamide
• 380895-10-3
• 1H-Pyrazole-4-carboxamide, N,N-diethyl-3-(4-methylphenyl)-1-phenyl-

• Inchi： 1S/C21H23N3O/c1-4-23(5-2)21(25)19-15-24(18-9-7-6-8-10-18)22-20(19)17-13-11-16(3)12-14-17/h6-15H,4-5H2,1-3H3
• InChI Key： RYTIFNGSKACZGY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C=C(C(N(CC)CC)=O)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 526.5±38.0 °C(Predicted)
• pka: -1.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N,N-diethyl-3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxamide

N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide, also identified by the CAS Registry Number 380895-10-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which have garnered attention due to their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring, including the N,N-diethyl and 4-methylphenyl groups, contribute to its unique chemical properties and reactivity.

The synthesis of N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide typically involves multi-step organic reactions, often utilizing coupling agents and activating reagents to facilitate the formation of the amide bond. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's stability under various conditions has been extensively studied, with findings indicating its resistance to thermal degradation and moderate hydrolytic stability, making it suitable for applications in diverse environments.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to modulate specific biological targets, such as enzymes and receptors, has been explored in preclinical studies. For instance, research published in 2023 demonstrated that N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This suggests potential utility in anticancer therapy, though further clinical validation is required.

Beyond medicine, this compound has also found relevance in agrochemicals. Its role as a precursor in the synthesis of bioactive molecules for pest control has been highlighted in recent agricultural research. The compound's ability to interact with specific insecticidal targets makes it a valuable intermediate in the development of eco-friendly pesticides. Furthermore, its application in material science is an emerging area of interest, with studies exploring its use as a building block for advanced polymers and functional materials.

The environmental impact of N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide has been a focus of recent investigations. Life cycle assessments reveal that its production process generates a moderate carbon footprint, primarily due to energy-intensive synthetic steps. Efforts are underway to optimize these processes through green chemistry principles, such as using renewable feedstocks and catalytic systems that minimize waste generation.

In conclusion, N,N-Diethyl-3-(4-Methylphenyl)-1-Phenyl-1H-Pyrazole-4-Carboxamide stands as a versatile compound with multifaceted applications across various industries. Its chemical properties, synthesis methodologies, and biological activities continue to be explored through cutting-edge research. As advancements in synthetic techniques and application development progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.